(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3-fluorophenyl)methanone

• IUPAC Name: (3-fluorophenyl)-[2-[(2-fluorophenyl)methylsulfanyl]-4,5-dihydroimidazol-1-yl]methanone
• InChI: InChI=1S/C17H14F2N2OS/c18-14-6-3-5-12(10-14)16(22)21-9-8-20-17(21)23-11-13-4-1-2-7-15(13)19/h1-7,10H,8-9,11H2
• InChI Key: PCJCLJGKFUFKNJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(C(=N1)SCC2=CC=CC=C2F)C(=O)C3=CC(=CC=C3)F
• Molecular Formula: C17H14F2N2OS
• Molecular Weight: 332.4 g/mol

Description

(2-((2-fluorobenzyl)thio)-4,5-dihydro-1H-imidazol-1-yl)(3-fluorophenyl)methanone, also known as FIIN-3, is a small molecule inhibitor that has gained significant attention in the field of cancer research. FIIN-3 is a selective inhibitor of FGFR (fibroblast growth factor receptor) kinases, which are known to play a crucial role in cancer cell proliferation, survival, and angiogenesis.

Scientific Research Applications

Microwave-Assisted Fries Rearrangement

A study presented an efficient approach for the regioselective synthesis of heterocyclic amides through microwave-assisted Fries rearrangement. This method involves the synthesis of a compound from N-acylation with 2-fluorobenzoyl chloride, highlighting a solvent-free and catalyst-free process that could have implications for developing new pharmaceuticals or chemical intermediates (Moreno-Fuquen et al., 2019).

Antitumor Activity

Research on the synthesis and crystal structure of 3-Amino-4-morpholino-1H-indazol-1-yl(3-fluorophenyl)methanone revealed distinct inhibition on the proliferation of various cancer cell lines. This study underscores the compound's potential in antitumor activity, offering a foundation for further exploration in cancer treatment (Tang & Fu, 2018).

Synthesis of Fluorinated Compounds

A method for synthesizing fluorinated benzophenones and related compounds was developed to enhance the photostability and spectroscopic properties of fluorophores. This approach, involving nucleophilic aromatic substitution reactions, is crucial for accessing a wide variety of novel fluorinated fluorophores, which are valuable in material science and organic electronics (Woydziak et al., 2012).

Heterocyclic Compound Synthesis

Another study focused on the synthesis of new Thieno[2,3-b]-Thiophene derivatives. These compounds are synthesized through a facile and convenient process, indicating potential applications in developing materials with unique electronic properties or pharmaceuticals with novel mechanisms of action (Mabkhot et al., 2010).